Indole-2-acetic acid

• IUPAC Name: 2-(1H-indol-2-yl)acetic acid
• InChI: InChI=1S/C10H9NO2/c12-10(13)6-8-5-7-3-1-2-4-9(7)11-8/h1-5,11H,6H2,(H,12,13)
• InChI Key: QOPBEBWGSGFROG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(N2)CC(=O)O
• Molecular Formula: C10H9NO2
• DSSTOX Substance ID: DTXSID10402511
• Molecular Weight: 175.18 g/mol
• CAS RN: 32588-36-6

Description

Indole-2-acetic acid (IAA) is an organic compound with the formula C10H9NO2. It is a derivative of indole, with an acetic acid group bound to the 2-position of the indole ring. IAA is a member of the class of compounds known as indole-3-acetic acid derivatives, which are compounds containing an acetic acid (or a derivative) linked to the C3 carbon atom of an indole.

Synthesis Analysis

IAA is synthesized in plants from the amino acid tryptophan. The predominant biosynthetic route to IAA in Arabidopsis thaliana is believed to be through the YUCCA pathway, in which tryptophan is converted to indole-3-pyruvic acid (IPyA), which is then converted to IAA by YUCCA flavin monooxygenase enzymes.

Molecular Structure Analysis

The molecular structure of IAA consists of an indole ring, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Attached to the 2-position of the indole ring is an acetic acid group.

Chemical Reactions Analysis

Indole, the core structure of IAA, is highly reactive towards classical electrophilic substitution reactions such as protonation, halogenation, alkylation, and acylation. The 3-position is the most reactive site on the unsubstituted ring, due to its increased electron density and the greater stability of intermediate 1-A as compared to 1-B.

Physical And Chemical Properties Analysis

IAA has a molecular weight of 175.18 g/mol. It has a density of 1.4±0.1 g/cm^3, a boiling point of 415.0±20.0 °C at 760 mmHg, and a flash point of 204.8±21.8 °C.

Scientific Research Applications

Plant Growth Promotion

Indole-2-acetic acid (IAA) is known to promote plant growth by influencing root growth after germination, affecting flowering time, and regulating plant sugar metabolism. .

Mechanism of Action

Target of Action

Indole-2-acetic acid (IAA) is a plant hormone produced by the degradation of tryptophan in higher plants . It binds with high affinity to multiple receptors, making it a valuable tool for treatment and the development of new useful derivatives .

Mode of Action

IAA enters the cell through auxin-influx carriers and rapidly controls auxin-responsive gene expression by regulating the degradation of Aux/IAA repressor proteins . This interaction with its targets leads to a series of physiological and biochemical reactions in the plant, ultimately leading to morphological changes .

Biochemical Pathways

IAA can be produced from tryptophan by tryptophanase in many bacterial species . Various bacterial strains have obtained the ability to transform and degrade indole . The characteristics and pathways for indole degradation have been investigated for a century, and the functional genes for indole aerobic degradation have also been uncovered recently .

Pharmacokinetics

It is known that indole derivatives are fast and nearly completely absorbed . The concentrations of IAA in tumor, plasma, and liver were 306 ± 64, 885 ± 93, and 675 ± 46 μ m, respectively .

Result of Action

IAA plays a significant role in plant growth and development . It stimulates root and fruit formation and activates the plant’s immune system against biotic and abiotic factors harmful to the plant . It has been found to have an effect on plant growth, such as promoting root growth after germination, influencing flowering time, and regulating plant sugar metabolism .

Action Environment

The action of IAA is influenced by environmental factors. For instance, certain bacteria known to beneficially influence plant growth and development can lead to higher IAA production through both tryptophan-dependent and -independent pathways . This suggests that the environment, particularly the presence of certain bacteria, can influence the action, efficacy, and stability of IAA .

Safety and Hazards

IAA is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye damage, and may cause respiratory irritation. It is recommended to avoid contact with skin and eyes, avoid breathing vapors or mists, and not to ingest.

Future Directions

Indole-based compounds, such as IAA, are commonly used as plant growth regulators in agricultural settings. Recent research insights into indoles will facilitate a better understanding of their druggability and application in intestinal and liver diseases. Indole acetic acid is known to speed up the root initiation on vegetative growth and propagation.

Synthesis routes and methods

Procedure details

A solution of lithium hydroxide (346 mg, 8.25 mmol) in water (2 ml) was added to methyl indole-2-acetate (520 mg, 2.75 mmol) (prepared using the method of Capuano et al, Chem. Ber., 1986, 119, 2069) in THF (2 ml) and methanol (6 ml) and the mixture stirred for 1 h. The mixture was concentrated in vacuo, diluted with water (20 ml) and extracted with diethyl ether (2×10 ml). The aqueous layer was carefully acidified to pH 2 with 1M HCl and extracted into dichloromethane (3×20 ml). The extracts were dried (MgSO4) and evaporated in vacuo to give indole-2-acetic acid (350 mg, 72%) as a pink solid.